Topoisomerase
  • Luotonin A
    Luotonin A
    • Cat. No.:
    • B048642
    • CAS No.:
    • 205989-12-4
    • Molecular Formula:
    • C18H11N3O
    • Molecular Weight:
    • 285.3 g/mol
    Description
    Luotonin A is a member of quinazolines.
    Luotonin A has been reported in Peganum nigellastrum with data available.
    structure in first source
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  • Chimmitecan
    Chimmitecan
    • Cat. No.:
    • B1668618
    • CAS No.:
    • 185425-25-6
    • Molecular Formula:
    • C23H20N2O5
    • Molecular Weight:
    • 404.4 g/mol
    Description
    has antineoplastic activity;  structure in first source
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  • Elesclomol
    Elesclomol
    • Cat. No.:
    • B1671168
    • CAS No.:
    • 488832-69-5
    • Molecular Formula:
    • C19H20N4O2S2
    • Molecular Weight:
    • 400.5 g/mol
    Description
    Elesclomol is a carbohydrazide obtained by formal condensation of the carboxy groups of malonic acid with the hydrino groups of two molar equivalents of N-methylbenzenecarbothiohydrazide It has a role as an anti...
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  • Merbarone
    Merbarone
    • Cat. No.:
    • B1676292
    • CAS No.:
    • 97534-21-9
    • Molecular Formula:
    • C11H9N3O3S
    • Molecular Weight:
    • 263.27 g/mol
    Description
    Merbarone is a nonsedating derivative of thiobarbituric acid and a novel catalytic topoisomerase II inhibitor with antineoplastic activity. Merbarone interferes with DNA replication via binding directly to topoi...
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  • Pirarubicin
    Pirarubicin
    • Cat. No.:
    • B1684484
    • CAS No.:
    • 72496-41-4
    • Molecular Formula:
    • C32H37NO12
    • Molecular Weight:
    • 627.6 g/mol
    Description
    (7S,9S)-7-[[(2R,4S,5S,6S)-4-amino-6-methyl-5-[[(2R)-2-oxanyl]oxy]-2-oxanyl]oxy]-6,9,11-trihydroxy-9-(2-hydroxy-1-oxoethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione is an anthracycline.
    Pirarubicin is an...
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  • Piroxantrone
    Piroxantrone
    • Cat. No.:
    • B1684485
    • CAS No.:
    • 91441-23-5
    • Molecular Formula:
    • C21H25N5O4
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Piroxantrone is an anthrapyrazole antineoplastic antibiotic. Piroxantrone intercalates into DNA and interacts with topoisomerase II, thereby inhibiting DNA replication and repair and RNA and protein synthesis. ...
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  • Rubitecan
    Rubitecan
    • Cat. No.:
    • B1684487
    • CAS No.:
    • 91421-42-0
    • Molecular Formula:
    • C20H15N3O6
    • Molecular Weight:
    • 393.3 g/mol
    Description
    Rubitecan is a pyranoindolizinoquinoline that is camptothecin in which the hydrogen at position 9 has been replaced by a nitro group. It is a prodrug for 9-aminocamptothecin. It has a role as an antineoplastic a...
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  • 10-Boc-SN-38
    10-Boc-SN-38
    • Cat. No.:
    • B1684489
    • CAS No.:
    • 86639-52-3
    • Molecular Formula:
    • C22H20N2O5
    • Molecular Weight:
    • 392.4 g/mol
    Description
    SN-38 is a member of the class of pyranoindolizinoquinolines that is (4S)-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-dione bearing two additional ethyl substituents at positions 4 and 11 as well as two add...
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  • Ac-Exatecan-d5
    Ac-Exatecan-d5
    • Cat. No.:
    • B12406277
    • CAS No.:
    • Molecular Formula:
    • C26H24FN3O5
    • Molecular Weight:
    • 482.5 g/mol
    Description
    Ac-Exatecan-d5 is a useful research compound. Its molecular formula is C26H24FN3O5 and its molecular weight is 482.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ac-Exatecan-d5 suitable f...
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  • erythro-Austrobailignan-6
    erythro-Austrobailignan-6
    • Cat. No.:
    • B15140353
    • CAS No.:
    • Molecular Formula:
    • C20H24O4
    • Molecular Weight:
    • 328.4 g/mol
    Description
    4-[(2R,3S)-2,3-Dimethyl-4-(1,3-benzodioxole-5-yl)butyl]-2-methoxyphenol has been reported in Machilus thunbergii with data available.
    antifungal lignan from the seeds of Myristica fragrans;  structure in...
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